Cas no 207113-13-1 (5-(CHLORODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE)

• Product Name: 5-(CHLORODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE
• CAS No: 207113-13-1
• MF: C₆H₇ClF₂N₂
• MW: 180.582987070084
• CID: 5212747
• Update Time: 2025-07-18

5-(CHLORODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE Chemical and Physical Properties

Names and Identifiers

• 5-(CHLORODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE
• 1H-1,4-Diazepine, 5-(chlorodifluoromethyl)-2,3-dihydro-

• Inchi： 1S/C6H7ClF2N2/c7-6(8,9)5-1-2-10-3-4-11-5/h1-2,10H,3-4H2
• InChI Key： CGJCAJPSCREFPH-UHFFFAOYSA-N
• SMILES： N1C=CC(C(Cl)(F)F)=NCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

5-(CHLORODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE Security Information

• Storage Condition：(BD330805)

Additional information on 5-(CHLORODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE

Comprehensive Overview of 5-(CHLORODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE (CAS No. 207113-13-1)

5-(CHLORODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE (CAS No. 207113-13-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a chlorodifluoromethyl group and a 1,4-diazepine ring makes this compound a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like 5-(CHLORODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where fluorinated moieties play a pivotal role. The compound's CAS No. 207113-13-1 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in high-value chemical synthesis.

From a structural perspective, the 1,4-diazepine core of this compound offers flexibility in molecular design, enabling interactions with diverse biological targets. Its chlorodifluoromethyl substituent further enhances its reactivity, making it a candidate for cross-coupling reactions and late-stage functionalization. These properties are particularly appealing to chemists working on fragment-based drug design and medicinal chemistry optimization.

Environmental and regulatory considerations are also shaping the discourse around 5-(CHLORODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE. With increasing emphasis on green chemistry, researchers are investigating sustainable synthetic routes for this compound. Questions like "How to synthesize 5-(CHLORODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE efficiently?" or "What are the alternatives to traditional halogenation methods?" are trending in scientific forums and patent literature.

The compound's potential in catalysis and material science is another area of exploration. Its ability to act as a ligand or building block for metal-organic frameworks (MOFs) has sparked interest in nanotechnology circles. Additionally, its thermal stability and solubility profile make it suitable for high-performance polymer applications, addressing needs in electronics and coatings industries.

In summary, 5-(CHLORODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE (CAS No. 207113-13-1) represents a versatile chemical entity with broad interdisciplinary relevance. Its integration into cutting-edge research underscores the importance of structural innovation in addressing contemporary challenges in life sciences and advanced materials. As synthetic methodologies evolve, this compound is poised to remain a key player in next-generation chemical development.